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Compound of Interest

Compound Name:
(R)-3-(4-Acetoxyphenyl)-2-

aminopropanoic acid

Cat. No.: B11885238

Get Quote

Amino acids and their derivatives are the foundational building blocks of modern therapeutics.

[1] Within this class, tyrosine derivatives are pivotal. Acetylation of tyrosine can occur at two

primary sites: the alpha-amino group (N-acetylation) or the phenolic hydroxyl group (O-

acetylation). Furthermore, as a chiral molecule, tyrosine exists as L- and D-enantiomers.

It is critical to distinguish O-acetyl-D-tyrosine from its isomers:

N-acetyl-D-tyrosine (CAS 19764-32-0): The most commonly available commercial form

labeled "Acetyl-D-tyrosine." Here, the acetyl group is on the nitrogen of the alpha-amino

group.[2]

O-acetyl-L-tyrosine (CAS 6636-22-2): The enantiomer of the title compound, where the

acetylation is on the phenolic oxygen of L-tyrosine.[3][4]

N-acetyl-L-tyrosine (CAS 537-55-3): A widely used supplement known for its increased

solubility and bioavailability compared to L-tyrosine.[5]

O-acetyl-D-tyrosine is a specialized and less common derivative, primarily utilized as a custom

building block in synthetic chemistry. Its significance lies in the strategic incorporation of a D-
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amino acid into peptides, which can confer resistance to enzymatic degradation by proteases,

thereby extending the biological half-life of peptide-based drugs.[6]

Chemical Structure and Physicochemical Properties
Chemical Structure Elucidation
O-acetyl-D-tyrosine is structurally defined as (2R)-2-amino-3-(4-acetoxyphenyl)propanoic acid.

The key features are the D-configuration at the alpha-carbon (R-configuration) and the acetyl

ester on the phenolic ring.

Caption: 2D Chemical Structure of O-acetyl-D-tyrosine.

Physicochemical Data Summary
Quantitative data for O-acetyl-D-tyrosine is summarized below. Where specific data for the D-

isomer is not publicly available, data for the corresponding L-isomer is provided for comparison,

as their physical properties (e.g., melting point, molecular weight) are expected to be identical,

while chiroptical properties are equal and opposite.
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Property Value Source

IUPAC Name
(2R)-2-amino-3-(4-

acetoxyphenyl)propanoic acid
-

Molecular Formula C₁₁H₁₃NO₄ [3]

Molecular Weight 223.22 g/mol [3]

CAS Number
Not assigned. (Compare O-

acetyl-L-tyrosine: 6636-22-2)
[3]

Appearance
White to off-white powder

(inferred from L-isomer)
[3]

Melting Point 197-204 °C (for L-isomer) [3]

Optical Rotation [α]²⁰/D
+19 ± 2.5° (c=1 in 80% AcOH)

(inferred)
[3]

SMILES
CC(=O)OC1=CC=C(CC(=O)O)

C=C1
-

InChIKey
BQJCRGMLZYFDFB-

SCSAIBSYSA-N
-

Synthesis and Characterization
The synthesis of O-acetyl-D-tyrosine requires a chemoselective approach to acetylate the

phenolic hydroxyl group without affecting the more nucleophilic alpha-amino group.

Synthetic Strategy: Acid-Mediated O-Acetylation
The core principle for selective O-acetylation relies on modulating the nucleophilicity of the

functional groups. Under strongly acidic conditions, the alpha-amino group is protonated to

form a non-nucleophilic ammonium salt (-NH₃⁺). The phenolic hydroxyl group, being less basic,

remains largely unprotonated and is therefore free to act as the nucleophile, attacking the

acetylating agent. This principle, "acidity favors O-acylation, while alkalinity favors N-acylation,"

is a well-established strategy in amino acid chemistry.[7][8]
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Caption: Workflow for the selective synthesis of O-acetyl-D-tyrosine.
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Experimental Protocol: Selective O-Acetylation of D-
Tyrosine
This protocol is an exemplary method adapted from established procedures for the O-acylation

of L-tyrosine.[7][8][9]

Materials:

D-Tyrosine

Acetic Anhydride (Ac₂O)

Glacial Acetic Acid

Perchloric Acid (70%) or concentrated Sulfuric Acid

Triethylamine (TEA) or other suitable organic base

Ethanol

Diethyl Ether

Procedure:

Reaction Setup: Suspend D-Tyrosine (1.0 eq) in glacial acetic acid in a round-bottom flask

equipped with a magnetic stirrer and an ice bath.

Rationale: Glacial acetic acid serves as a solvent that is compatible with the acidic

conditions required. The ice bath is used to control the exothermic reaction upon addition

of the strong acid and acetylating agent.

Amine Protonation: Carefully add a catalytic amount of a strong acid (e.g., perchloric acid or

sulfuric acid) to the suspension while stirring and cooling. Stir for 15-20 minutes.

Rationale: This step is crucial for selectivity. The strong acid protonates the alpha-amino

group, rendering it non-nucleophilic and preventing the formation of N-acetyl or N,O-

diacetyl byproducts.[7][8]
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Acetylation: Slowly add acetic anhydride (1.1-1.2 eq) dropwise to the reaction mixture,

maintaining the temperature below 10°C. After the addition is complete, allow the reaction to

warm to room temperature and stir for 2-4 hours or until TLC/HPLC analysis indicates

complete consumption of the starting material.

Rationale: Acetic anhydride is the acetylating agent. A slight excess ensures the reaction

goes to completion. The phenolic hydroxyl group attacks the carbonyl carbon of the

anhydride to form the ester.

Workup and Isolation: Quench the reaction by slowly adding the mixture to ice-cold water or

an ice/brine mixture to precipitate the product as its acid salt. Filter the resulting solid and

wash with cold diethyl ether to remove residual acetic acid.

Rationale: The product, being a salt, is often insoluble in cold water, allowing for its

isolation by precipitation. The ether wash removes organic-soluble impurities.

Neutralization: Dissolve the filtered solid (the O-acetyl-D-tyrosine salt) in a minimal amount

of water or an alcohol like ethanol. Slowly add triethylamine (1.0 eq) with stirring. The

zwitterionic product should precipitate out of the solution.

Rationale: The addition of a base deprotonates the ammonium group, neutralizing the salt

and yielding the final zwitterionic amino acid derivative, which is typically less soluble in

organic solvents.[9]

Purification: Collect the precipitate by filtration. The crude product can be further purified by

recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield pure O-

acetyl-D-tyrosine.

Rationale: Recrystallization is a standard method for purifying solid organic compounds to

achieve high analytical purity.

Analytical Characterization
To confirm the identity and purity of the synthesized product, the following analytical techniques

are essential:
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¹H NMR: Should show a characteristic singlet at ~2.3 ppm corresponding to the acetyl (-

COCH₃) protons. The aromatic protons will show a shift compared to the starting D-tyrosine.

Mass Spectrometry (MS): Will confirm the molecular weight (m/z = 224.09 for [M+H]⁺).

Chiral HPLC: Used to confirm the enantiomeric purity and ensure no racemization occurred

during the synthesis.

FT-IR Spectroscopy: Will show a characteristic ester carbonyl stretch (~1760 cm⁻¹) and

disappearance of the broad phenolic -OH stretch from the starting material.

Applications in Research and Drug Development
The primary value of O-acetyl-D-tyrosine lies in its application as a non-natural amino acid

building block for peptide synthesis.

Enhanced Peptide Stability: Peptides constructed with D-amino acids are resistant to

degradation by proteases, which are stereospecific for L-amino acids. Incorporating O-

acetyl-D-tyrosine can significantly increase the in-vivo half-life of a therapeutic peptide.[6][10]

Receptor Binding and Conformation: The introduction of a D-amino acid can alter the

peptide's secondary structure (e.g., disrupting alpha-helices or stabilizing beta-turns). This

conformational change can be exploited to enhance binding affinity and specificity to a

biological target.[6]

Chiral Synthesis: It can serve as a chiral precursor in the total synthesis of complex natural

products or other pharmacologically active molecules.

Prodrug Strategies: While less common for O-acetylation, the ester group could potentially

be used in a prodrug strategy, where it is cleaved in vivo by esterases to release the active

D-tyrosine-containing molecule.

Conclusion
O-acetyl-D-tyrosine is a highly specialized amino acid derivative whose synthesis and

application require a nuanced understanding of stereochemistry and selective protection

chemistry. While not as common as its N-acetyl or L-isomers, it serves as an invaluable tool for
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medicinal chemists and drug developers aiming to create novel peptide therapeutics with

improved pharmacokinetic profiles. The synthetic route, grounded in the principle of acid-

catalyzed chemoselectivity, is robust and scalable, enabling the production of this unique

building block for advanced research and development projects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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